Cas no 1060325-91-8 (N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide
• CAS No: 1060325-91-8
• MF: C₂₀H₁₉F₃N₂O₂
• MW: 376.372275590897
• CID: 5915599
• PubChem ID: 25861170
• Update Time: 2025-05-25

N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide
• F5097-0031
• VU0635158-1
• AKOS024497595
• N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]-3-(trifluoromethyl)benzamide
• N-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)phenyl)-3-(trifluoromethyl)benzamide
• 1060325-91-8

• Inchi： 1S/C20H19F3N2O2/c21-20(22,23)16-5-3-4-15(13-16)19(27)24-17-8-6-14(7-9-17)12-18(26)25-10-1-2-11-25/h3-9,13H,1-2,10-12H2,(H,24,27)
• InChI Key： QCKHLEJJAKYIHP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NC1C=CC(=CC=1)CC(N1CCCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 376.13986234g/mol
• Monoisotopic Mass: 376.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide (CAS No. 1060325-91-8)

N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide (CAS No. 1060325-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a pyrrolidinyl moiety in its structure enhances its lipophilicity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in trifluoromethylated compounds due to their enhanced metabolic stability and bioavailability. N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide exemplifies this trend, as researchers explore its potential as a kinase inhibitor or GPCR modulator. These applications align with current hotspots in precision medicine and targeted therapy, where compounds with specific molecular interactions are highly sought after. The compound's CAS No. 1060325-91-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide involves multi-step organic reactions, including amide coupling and carbonyl group transformations. Its pyrrolidin-1-yl segment is particularly noteworthy, as pyrrolidine derivatives are common scaffolds in FDA-approved drugs. This structural motif contributes to the compound's ability to interact with biological targets, such as enzymes or receptors, with high specificity. Researchers are also investigating its potential in neurodegenerative disease models, given the increasing global focus on brain health and cognitive disorders.

From a drug design perspective, the trifluoromethyl group in N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide offers distinct advantages. Fluorine atoms are known to improve a compound's cell membrane permeability and binding affinity, which are critical factors in lead optimization. These properties make the compound a valuable tool in medicinal chemistry projects, particularly in the development of small-molecule therapeutics. Its CAS No. 1060325-91-8 is often cited in studies focusing on structure-activity relationships (SAR) and molecular docking simulations.

Beyond its pharmaceutical potential, N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide is also of interest in material science. The trifluoromethylbenzamide moiety can influence the physical properties of polymers and coatings, making it a candidate for advanced functional materials. This dual applicability in life sciences and industrial applications underscores the compound's versatility and broad appeal.

In summary, N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-3-(trifluoromethyl)benzamide (CAS No. 1060325-91-8) represents a compelling example of modern chemical innovation. Its structural complexity and functional groups align with current trends in drug discovery, material science, and biochemical research. As scientific inquiries into its properties and applications continue, this compound is poised to remain a focal point in interdisciplinary studies, addressing some of the most pressing challenges in healthcare and technology.